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Compound of Interest

Compound Name: Ethyl 4-acetyl-5-oxohexanoate

Cat. No.: B1333547 Get Quote

For researchers, scientists, and drug development professionals requiring Ethyl 4-acetyl-5-
oxohexanoate for their work, particularly in the synthesis of compounds like curcumin analogs,

ensuring the quality and consistency of starting materials is paramount.[1] While a certified

analytical standard for Ethyl 4-acetyl-5-oxohexanoate may not be readily available in the

same manner as for well-established APIs or excipients, several chemical suppliers offer this

compound at various purity levels. This guide provides a comparison of commercially available

Ethyl 4-acetyl-5-oxohexanoate products and outlines key experimental protocols for their

characterization, enabling researchers to qualify the material for its intended use.

Commercial Availability and Specifications
A survey of prominent chemical suppliers reveals several sources for Ethyl 4-acetyl-5-
oxohexanoate. The table below summarizes the product specifications from various vendors.

It is important to note that while these products are sold at relatively high purity, they are not

typically accompanied by a comprehensive Certificate of Analysis that would be expected for a

certified reference standard. Researchers should, therefore, consider in-house verification of

purity and identity.
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Supplier
Product
Number/Name

Stated Purity CAS Number Format

Sigma-Aldrich Aldrich-301604 98% 2832-10-2 Liquid

Thermo Scientific

Chemicals
≥97.5% (GC) 2832-10-2 Liquid

Biosynth CAA83210 Not Specified 2832-10-2 Not Specified

TCI America A1526 >96.0% (GC) 2832-10-2 Not Specified

CP Lab

Chemicals
min 96% (GC) 2832-10-2 Not Specified

ChemScene CS-0145909 ≥98% 2832-10-2 Not Specified

Alternative Analytical Approaches
In the absence of a dedicated certified reference standard, researchers can employ a

combination of analytical techniques to establish the identity, purity, and quality of commercially

procured Ethyl 4-acetyl-5-oxohexanoate. These methods are standard in organic chemistry

and analytical laboratories. The primary analytical methods for this compound include Nuclear

Magnetic Resonance (NMR) spectroscopy, Gas Chromatography-Mass Spectrometry (GC-

MS), and Fourier-Transform Infrared (FTIR) spectroscopy.

Experimental Protocols for Quality Assessment
The following are representative experimental protocols that can be adapted for the quality

assessment of Ethyl 4-acetyl-5-oxohexanoate. These are based on standard analytical

techniques and information gleaned from research articles that utilize this compound.

1. Identity Verification by ¹H and ¹³C NMR Spectroscopy

Objective: To confirm the chemical structure of Ethyl 4-acetyl-5-oxohexanoate.

Methodology:
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Prepare a sample by dissolving approximately 10-20 mg of Ethyl 4-acetyl-5-
oxohexanoate in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

Transfer the solution to an NMR tube.

Acquire ¹H and ¹³C NMR spectra using a standard NMR spectrometer (e.g., 400 MHz or

higher).

Process the spectra (Fourier transform, phase correction, and baseline correction).

Compare the obtained chemical shifts, multiplicities, and integration values with

established data.[2][3]

2. Purity Assessment by Gas Chromatography (GC)

Objective: To determine the purity of Ethyl 4-acetyl-5-oxohexanoate and identify any

volatile impurities.

Methodology:

Prepare a stock solution of Ethyl 4-acetyl-5-oxohexanoate in a suitable solvent (e.g.,

ethyl acetate or dichloromethane) at a concentration of approximately 1 mg/mL.

Prepare a series of dilutions to establish a calibration curve if quantitative analysis of

impurities is required.

Inject a small volume (e.g., 1 µL) of the sample solution into a gas chromatograph

equipped with a suitable capillary column (e.g., a non-polar or medium-polarity column)

and a Flame Ionization Detector (FID).

Use an appropriate temperature program for the oven to ensure separation of the main

component from any impurities.

The purity can be estimated by the area percentage of the main peak relative to the total

area of all peaks.

3. Molecular Weight Confirmation by Mass Spectrometry (MS)
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Objective: To confirm the molecular weight of Ethyl 4-acetyl-5-oxohexanoate.

Methodology:

The compound can be analyzed by GC-MS, where the mass spectrometer serves as the

detector for the gas chromatograph. This provides both retention time and mass spectral

data.

Alternatively, direct infusion into an electrospray ionization (ESI) or atmospheric pressure

chemical ionization (APCI) mass spectrometer can be performed.

The resulting mass spectrum should show a prominent ion corresponding to the molecular

weight of the compound (200.23 g/mol ) or its adducts (e.g., [M+H]⁺, [M+Na]⁺). Mass

spectral data for this compound is available on databases such as mzCloud.[4]

Workflow for Quality Control of Ethyl 4-acetyl-5-
oxohexanoate
The following diagram illustrates a logical workflow for the quality control and qualification of

commercially sourced Ethyl 4-acetyl-5-oxohexanoate for use in research and development.

Procurement Analytical Characterization Decision

Outcome

Procure Ethyl 4-acetyl-5-oxohexanoate Identity Confirmation
(NMR, FTIR)

Purity Assessment
(GC, HPLC)

Molecular Weight Verification
(MS) Meets Specifications?

Accept for UseYes

Reject/Return to Supplier
No

Click to download full resolution via product page

Quality Control Workflow for Ethyl 4-acetyl-5-oxohexanoate.

This structured approach ensures that the material meets the necessary quality attributes

before being incorporated into critical experiments or synthetic pathways, thereby enhancing

the reliability and reproducibility of scientific outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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